4-Tert-butyl-3-(cyclopropylmethyl)phenol

• Molecular Formula: C14H20O
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 4-tert-butyl-3-(cyclopropylmethyl)phenol
• InChI: InChI=1S/C14H20O/c1-14(2,3)13-7-6-12(15)9-11(13)8-10-4-5-10/h6-7,9-10,15H,4-5,8H2,1-3H3
• InChI Key: GTGSWRKASJAGCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)O)CC2CC2

Description

4-Tert-butyl-3-(cyclopropylmethyl)phenol is a phenolic compound characterized by a tert-butyl group at the para position and a cyclopropylmethyl substituent at the meta position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Tert-butyl-3-(cyclopropylmethyl)phenol typically involves the alkylation of phenol. One common method is the Friedel-Crafts alkylation, where phenol reacts with tert-butyl chloride and cyclopropylmethyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction conditions usually involve anhydrous solvents and controlled temperatures to ensure selective alkylation.

Industrial Production Methods: On an industrial scale, the production of 4-Tert-butyl-3-(cyclopropylmethyl)phenol may involve continuous flow reactors to optimize yield and purity. The use of zeolite catalysts has been explored to enhance selectivity and reduce by-products. The reaction is typically carried out under controlled pressure and temperature conditions to maximize efficiency.

Chemical Reactions Analysis

Types of Reactions: 4-Tert-butyl-3-(cyclopropylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form cyclohexanol derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur, where the hydrogen atoms on the benzene ring are replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Halogenation can be achieved using halogens like chlorine or bromine in the presence of a catalyst.

Major Products:

Oxidation: Formation of quinones or hydroquinones.

Reduction: Formation of cyclohexanol derivatives.

Substitution: Formation of halogenated phenols or other substituted derivatives.

Scientific Research Applications

4-Tert-butyl-3-(cyclopropylmethyl)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Tert-butyl-3-(cyclopropylmethyl)phenol involves its interaction with various molecular targets. The phenolic group can participate in hydrogen bonding and electron transfer reactions, influencing biological pathways. The tert-butyl and cyclopropylmethyl groups can modulate the compound’s lipophilicity and steric properties, affecting its interaction with enzymes and receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

4-Tert-butyl-3-chlorophenol (CAS 34593-73-2)

• Structure : Chlorine replaces the cyclopropylmethyl group at the meta position.
• Properties :
  • pKa: ~9.22 (predicted), slightly acidic due to electron-withdrawing Cl .
  • Boiling point: 272.1°C (predicted), lower than bulkier analogs due to smaller substituent size.
• Activity : Chlorine’s electron-withdrawing nature may reduce antioxidant efficacy compared to alkyl groups but could enhance electrophilic interactions in enzyme inhibition .

4-Tert-butyl-2-nitro phenol (CAS 3279-07-0)

• Structure : Nitro group at the ortho position instead of cyclopropylmethyl.

4-sec-Butyl-2,6-di-tert-butylphenol (CAS 17540-75-9)

• Structure : Additional tert-butyl group at the ortho position and a sec-butyl at the para position.
• Properties :
  • Enhanced steric hindrance from multiple tert-butyl groups.
  • Higher lipophilicity, favoring membrane penetration in biological systems .
• Activity : Similar to BHT, likely effective in inhibiting lipid peroxidation but with slower metabolism due to increased bulk .

Antioxidant and Enzyme Inhibition

• Butylated Hydroxyanisole (BHA) and Butylated Hydroxytoluene (BHT): Key Feature: Tert-butyl groups enhance radical scavenging by stabilizing phenolic radicals. Activity: Inhibit tumor initiation by blocking covalent binding of carcinogens (e.g., benzo(a)pyrene) to DNA . Comparison: The cyclopropylmethyl group in 4-Tert-butyl-3-(cyclopropylmethyl)phenol may offer similar antioxidant effects but with improved metabolic resistance due to the cyclopropane ring’s stability .
• 2(3)-tert-Butyl-4-hydroxyanisole (BHA Analogs): Structure-Activity: Hydroxyl and tert-butyl groups are critical for inhibiting TPA-induced ornithine decarboxylase (ODC) activity. Removal of the tert-butyl group reduces potency by 80% . Implication: The tert-butyl group in 4-Tert-butyl-3-(cyclopropylmethyl)phenol is likely essential for similar inhibitory effects on ODC or aryl hydrocarbon hydroxylase .

Receptor Modulation

• Aminothiazolomorphinans and Oripavine Derivatives: Key Feature: Cyclopropylmethyl substituents on nitrogen in morphinans (e.g., samidorphan) confer opioid receptor antagonist activity .